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Abstract
This document provides detailed application notes and experimental protocols for the use of

Diisobutyl Ketone (DIBK) as a solvent for nitrocellulose resins. Diisobutyl Ketone is a slow-

evaporating, low-density solvent that offers excellent solvency for a wide range of synthetic

resins, including nitrocellulose.[1][2][3][4] Its unique properties make it a valuable tool in the

formulation of high-quality coatings, inks, and other specialty applications where controlled

drying and superior film formation are critical. These notes cover the key physicochemical

properties of DIBK, comparative data against other common solvents, and detailed protocols

for the preparation and evaluation of nitrocellulose-based solutions.

Introduction to Diisobutyl Ketone (DIBK)
Diisobutyl Ketone (CAS No. 108-83-8) is a clear, colorless liquid with a mild, characteristic odor.

[5][6] It is a branched-chain ketone that exhibits low water solubility and is miscible with most

organic solvents.[5][6] A key attribute of DIBK in nitrocellulose formulations is its slow

evaporation rate, which allows for extended "open time" for coatings.[5] This property facilitates

better flow and leveling, minimizes surface defects like brush marks, and helps to prevent

"blushing" caused by humidity.[3][5]
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DIBK's strong solvency power enables the formulation of high-solids, low-VOC (Volatile

Organic Compound) coatings.[3][5] It is compatible with various grades of nitrocellulose, as well

as other resins commonly used in conjunction with nitrocellulose, such as alkyds, polyesters,

and acrylics.[1][3]

Key Properties of Diisobutyl Ketone and
Comparative Solvents
The selection of a solvent system is critical to achieving the desired application and final film

properties of a nitrocellulose lacquer. The following tables provide a summary of the key

quantitative properties of DIBK and a comparison with other commonly used solvents for

nitrocellulose resins.

Table 1: Physicochemical Properties of Diisobutyl Ketone

Property Value Unit

CAS Number 108-83-8 -

Molecular Weight 142.24 g/mol

Boiling Point 163 - 176 °C

Flash Point (Closed Cup) 49 °C

Density (at 20°C) 0.804 - 0.812 g/mL

Evaporation Rate (n-Butyl

Acetate = 1)
0.15 - 0.2 -

Water Solubility (at 20°C) 0.05 % wt

Hansen Solubility Parameters

(δt)
8.1 (cal/cm³)^½

Data compiled from multiple sources.[2][5][7]

Table 2: Comparative Properties of Solvents for Nitrocellulose Resins
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Solvent
Evaporation
Rate (n-BuAc =
1)

Boiling Point
(°C)

Flash Point
(°C)

Density (g/mL)

Diisobutyl

Ketone (DIBK)
0.15 - 0.2 163 - 176 49 ~0.81

Methyl Isobutyl

Ketone (MIBK)
1.6 114 - 117 14 ~0.80

Methyl Ethyl

Ketone (MEK)
3.8 80 -7 ~0.81

Ethyl Acetate 4.1 77 -4 ~0.90

n-Butyl Acetate 1.0 126 22 ~0.88

Acetone 7.7 56 -20 ~0.79

This table presents typical values for comparison. Actual values may vary depending on the

specific grade and manufacturer.

Experimental Protocols
The following protocols provide detailed methodologies for the preparation and evaluation of

nitrocellulose solutions using Diisobutyl Ketone. These protocols are based on industry

standards and best practices.[1][8][9][10]

Protocol for Preparation of a Nitrocellulose Lacquer
Objective: To prepare a clear nitrocellulose lacquer using Diisobutyl Ketone as the primary

solvent.

Materials:

Nitrocellulose (e.g., RS 1/2 second viscosity)

Diisobutyl Ketone (DIBK)

Co-solvent (e.g., Ethanol or Isopropanol)
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Diluent (e.g., Toluene or Xylene)

Plasticizer (e.g., Dibutyl Phthalate - DBP)

Resin (e.g., non-drying alkyd resin)

Glass beaker or stainless steel mixing vessel

Mechanical stirrer with a propeller blade

Weighing balance

Procedure:

Solvent Blend Preparation: In the mixing vessel, combine the Diisobutyl Ketone, co-solvent,

and diluent in the desired ratios. A typical starting point for a solvent blend could be 40%

DIBK, 30% Ethanol, and 30% Toluene by weight.

Dissolution of Nitrocellulose: While stirring the solvent blend at a moderate speed, slowly

add the nitrocellulose to the vortex. Avoid adding the nitrocellulose too quickly to prevent the

formation of clumps. Continue stirring until the nitrocellulose is completely dissolved, which

may take several hours depending on the grade and concentration.

Addition of Plasticizer and Resin: Once the nitrocellulose is fully dissolved, add the

plasticizer and any other modifying resins to the solution. Continue stirring until a

homogenous mixture is achieved.

Viscosity Adjustment: Measure the viscosity of the lacquer using a suitable viscometer (e.g.,

Brookfield viscometer or a flow cup). Adjust the viscosity to the desired range by adding

more of the solvent blend if it is too high.

Filtration: Filter the final lacquer through a fine mesh filter to remove any undissolved

particles or impurities.

Storage: Store the prepared lacquer in a sealed, airtight container away from sources of

ignition.
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Protocol for Evaluation of Nitrocellulose Lacquer
Properties
Objective: To evaluate the key performance characteristics of the prepared nitrocellulose

lacquer.

A. Viscosity Measurement (ASTM D1343)[6][11][12]

Use a ball-drop viscometer or a rotational viscometer to determine the viscosity of the

lacquer at a controlled temperature (typically 25°C).

Record the viscosity in centipoise (cP) or as efflux time in seconds from a specific flow cup.

B. Drying Time Evaluation (ASTM D1640)

Apply a uniform film of the lacquer onto a clean, flat substrate (e.g., a glass panel or a sealed

wooden panel) using a film applicator of a specified thickness.

Set-to-Touch Time: Lightly touch the film with a clean finger. The set-to-touch time is the

point at which no lacquer adheres to the finger.

Tack-Free Time: Place a small piece of cotton on the film and gently press it with a finger.

The tack-free time is when the cotton can be easily removed without any fibers adhering to

the film.

Dry-Hard Time: Press the thumb firmly onto the film. The dry-hard time is reached when no

impression is left on the film surface.

C. Film Hardness (Pencil Hardness Test - ASTM D3363)

Allow the lacquer film to cure for a specified period (e.g., 7 days) under controlled conditions.

Use a set of calibrated pencils of increasing hardness (from 6B to 6H).

Hold the pencil at a 45° angle to the film surface and push it forward with uniform pressure.

The pencil hardness is reported as the grade of the hardest pencil that does not scratch or

gouge the film.
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D. Flexibility (Mandrel Bend Test - ASTM D522)

Coat a thin, flexible metal panel with the lacquer and allow it to cure completely.

Bend the coated panel over a series of mandrels of decreasing diameter.

The flexibility is determined by the smallest diameter mandrel over which the panel can be

bent without the film cracking or delaminating.

E. Gloss Measurement (ASTM D523)

Use a gloss meter to measure the specular gloss of the cured lacquer film at different angles

(e.g., 20°, 60°, and 85°).

The gloss value is reported in Gloss Units (GU).
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Define Application Requirements
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Click to download full resolution via product page

Caption: A logical workflow for selecting a suitable solvent for nitrocellulose resins.

Experimental Workflow for Lacquer Preparation and
Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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